Cas no 1909308-97-9 (2-aminopent-4-ynehydrazide dihydrochloride)

• Product Name: 2-aminopent-4-ynehydrazide dihydrochloride
• CAS No: 1909308-97-9
• MDL: MFCD29055064
• CID: 4628570
• PubChem ID: 121553256
• Update Time: 2025-08-04

2-aminopent-4-ynehydrazide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-aminopent-4-ynehydrazide dihydrochloride

• MDL： MFCD29055064

Additional information on 2-aminopent-4-ynehydrazide dihydrochloride

Research Brief on 2-Aminopent-4-ynehydrazide Dihydrochloride (CAS: 1909308-97-9): Recent Advances and Applications

2-Aminopent-4-ynehydrazide dihydrochloride (CAS: 1909308-97-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and targeted drug delivery systems. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and emerging applications in drug discovery.

The compound's molecular structure, characterized by an alkyne group and a hydrazide moiety, enables it to participate in click chemistry reactions, making it a valuable tool for bioconjugation and probe development. Recent publications have demonstrated its utility in the synthesis of covalent inhibitors targeting critical enzymes involved in cancer and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 2-aminopent-4-ynehydrazide dihydrochloride as a key intermediate in the development of irreversible inhibitors for Bruton's tyrosine kinase (BTK), a target of interest in B-cell malignancies.

In addition to its role in inhibitor design, this compound has shown promise in the field of chemical proteomics. Researchers have utilized its reactive alkyne group to develop activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A recent study in ACS Chemical Biology highlighted its application in identifying novel cysteine protease targets in parasitic organisms, providing insights into potential antiparasitic drug development. The hydrazide functionality further enhances its versatility, allowing for subsequent modifications and conjugations with fluorescent tags or affinity handles.

From a pharmacological perspective, preliminary in vitro studies have indicated that derivatives of 2-aminopent-4-ynehydrazide dihydrochloride exhibit moderate cytotoxicity against certain cancer cell lines, with IC50 values in the low micromolar range. Structure-activity relationship (SAR) studies are currently underway to optimize these compounds for improved potency and selectivity. Notably, the dihydrochloride salt form (CAS: 1909308-97-9) has demonstrated superior solubility properties compared to the free base, facilitating its use in biological assays and formulation development.

The safety profile and pharmacokinetic properties of this compound are currently under investigation. Recent toxicology studies conducted in rodent models suggest that it has an acceptable safety margin at therapeutic doses, though further optimization may be required to address potential off-target effects. Researchers are particularly interested in its blood-brain barrier permeability, as evidenced by a 2024 study in Molecular Pharmaceutics that explored its potential for central nervous system (CNS) drug development.

Looking forward, the unique chemical properties of 2-aminopent-4-ynehydrazide dihydrochloride position it as a promising scaffold for the development of next-generation therapeutics. Ongoing research efforts are focusing on expanding its applications in targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and as a building block for DNA-encoded libraries. The compound's commercial availability (CAS: 1909308-97-9) from major chemical suppliers has further facilitated its adoption in both academic and industrial research settings.

In conclusion, 2-aminopent-4-ynehydrazide dihydrochloride represents a versatile and valuable chemical tool in modern drug discovery. Its dual functionality, combined with recent advancements in synthetic methodologies, continues to unlock new possibilities in medicinal chemistry and chemical biology. Future research directions will likely focus on optimizing its physicochemical properties and exploring novel therapeutic applications across various disease areas.